Cas no 899941-71-0 (4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 899941-71-0
• MF: C₁₇H₁₄N₂O₂S₂
• MW: 342.435261249542
• CID: 5488660
• Update Time: 2025-11-01

4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-acetyl-N-[4-(methylthio)-2-benzothiazolyl]-
• 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

• Inchi： 1S/C17H14N2O2S2/c1-10(20)11-6-8-12(9-7-11)16(21)19-17-18-15-13(22-2)4-3-5-14(15)23-17/h3-9H,1-2H3,(H,18,19,21)
• InChI Key： SRDJGOZEFUQULF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(SC)C=CC=C2S1)(=O)C1=CC=C(C(C)=O)C=C1

Additional information on 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

Introduction to 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 899941-71-0) and Its Emerging Applications

4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 899941-71-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as the acetyl moiety, methylsulfanyl group, and the benzothiazole core suggests a multifaceted chemical profile that may contribute to its unique pharmacological properties.

The benzothiazole scaffold is a privileged structure in drug discovery, renowned for its role in various bioactive molecules. It exhibits a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of substituents in 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide may fine-tune its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been an increasing interest in developing novel heterocyclic compounds with enhanced pharmacological profiles. The structural features of 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide position it as a potential lead compound for drug development. Researchers have been exploring its derivatives to optimize its efficacy and reduce potential side effects. The acetyl group at the 4-position and the methylsulfanyl group at the 4-position of the benzothiazol-2-yl ring are critical for modulating its biological activity. These substituents can influence both the solubility and binding affinity of the compound to its target proteins.

One of the most compelling aspects of 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide is its potential as an intermediate in synthesizing more complex pharmaceutical agents. The benzothiazole core provides a stable framework that can be further functionalized to create novel molecules with tailored properties. This flexibility has made benzothiazole derivatives valuable tools in medicinal chemistry.

Recent studies have highlighted the importance of benzothiazole derivatives in addressing various diseases. For instance, modifications of the benzothiazole core have led to compounds with improved anti-inflammatory and analgesic properties. The structural motif of 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide aligns well with these trends, suggesting that it may exhibit similar beneficial effects.

The synthesis of 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the benzothiazole ring system efficiently. The introduction of the acetyl and methylsulfanyl groups at specific positions demands precise control over reaction conditions to avoid unwanted side products.

The pharmacokinetic properties of 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that its molecular structure may confer favorable pharmacokinetic characteristics, such as good oral bioavailability and moderate metabolic stability.

In conclusion, 4-acetyl-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 899941-71-0) represents an intriguing molecule with significant therapeutic potential. Its unique structural features and reported biological activities make it a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully elucidate its pharmacological profile and explore its applications in medicine.